
Application Notes and Protocols: Barium Iodate
in Redox Titration Procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991 Get Quote
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Introduction to Iodate-Based Redox Titrations
Redox titrations are a fundamental analytical technique used to determine the concentration of

an analyte by reacting it with a titrant in an oxidation-reduction reaction. Among the various

types of redox titrations, those involving iodine are particularly versatile and widely used. These

methods are generally categorized into iodimetry and iodometry.

Iodimetry: A direct titration where a standard iodine solution is used as the titrant to

determine the concentration of a reducing agent.

Iodometry: An indirect titration where an oxidizing agent is reacted with an excess of iodide

ions to liberate iodine. The liberated iodine is then titrated with a standard solution of a

reducing agent, typically sodium thiosulfate.

Iodate salts, such as potassium iodate (KIO₃) and barium iodate (Ba(IO₃)₂), are powerful

oxidizing agents that can be used in these titrations, primarily as a source of iodine or as a

primary standard to standardize other solutions.
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While barium iodate is a stable compound, it is not commonly used as a primary standard or

titrant in redox titrations, primarily due to its low solubility in water. Potassium iodate is the

preferred reagent for these applications. The following table summarizes the key properties of

both compounds for comparison.

Property Barium Iodate (Ba(IO₃)₂) Potassium Iodate (KIO₃)

Molar Mass 487.13 g/mol 214.00 g/mol

Solubility in Water
Low (Solubility product, Ksp ≈

1.57 x 10⁻⁹)[1]
High (32.3 g/100 mL at 20°C)

Purity Typically available as ≥ 98%[2]

Available in high purity

(>99.9%) as a primary

standard

Primary Standard Suitability
Not ideal due to low solubility

and lower purity

Excellent primary standard due

to high purity, stability, and

solubility[3]

The low solubility of barium iodate makes it challenging to prepare standard solutions of a

desired concentration accurately, which is a critical requirement for a titrant or a primary

standard. In contrast, the high solubility and purity of potassium iodate make it an excellent

choice for these applications.

Application Note: Standardization of Sodium
Thiosulfate Solution
One of the most common applications of iodate salts in redox titration is the standardization of

sodium thiosulfate (Na₂S₂O₃) solutions. Sodium thiosulfate is a secondary standard, meaning

its concentration can change over time, and it needs to be standardized against a primary

standard. Potassium iodate is the primary standard of choice for this purpose.

The principle of this standardization is based on an iodometric method. A known amount of

potassium iodate is reacted with an excess of potassium iodide (KI) in an acidic solution to

liberate a stoichiometric amount of iodine (I₂). This liberated iodine is then titrated with the

sodium thiosulfate solution to be standardized, using a starch indicator to detect the endpoint.
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Chemical Reactions
The standardization process involves two key redox reactions:

Liberation of Iodine: Iodate ions react with iodide ions in the presence of an acid to produce

iodine. IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

Titration of Iodine: The liberated iodine is then titrated with the thiosulfate solution. I₂ +

2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

The overall reaction shows that one mole of iodate results in the reaction of six moles of

thiosulfate.

IO₃⁻ + 6S₂O₃²⁻ + 6H⁺ → I⁻ + 3S₄O₆²⁻ + 3H₂O

Experimental Protocol: Standardization of 0.1 M
Sodium Thiosulfate using Potassium Iodate
This protocol details the steps for standardizing a sodium thiosulfate solution with potassium

iodate as the primary standard.

Reagents and Materials
Potassium iodate (KIO₃), primary standard grade, dried at 110°C

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Potassium iodide (KI)

Dilute sulfuric acid (H₂SO₄) or hydrochloric acid (HCl)

Starch indicator solution

Distilled or deionized water

Analytical balance

Volumetric flasks (100 mL, 1000 mL)
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Pipette (25 mL)

Burette (50 mL)

Erlenmeyer flasks (250 mL)

Procedure
Preparation of 0.01 M Standard Potassium Iodate Solution:

Accurately weigh approximately 0.3567 g of dried primary standard potassium iodate.

Dissolve the KIO₃ in distilled water in a 100 mL volumetric flask and dilute to the mark.

Preparation of approximately 0.1 M Sodium Thiosulfate Solution:

Dissolve approximately 25 g of Na₂S₂O₃·5H₂O in 1 liter of freshly boiled and cooled

distilled water. Add a small amount of sodium carbonate (approx. 0.1 g) to stabilize the

solution.

Titration Procedure:

Pipette 25.00 mL of the standard potassium iodate solution into a 250 mL Erlenmeyer

flask.

Add approximately 2 g of potassium iodide and 5 mL of dilute sulfuric acid to the flask. The

solution will turn a deep yellow-brown due to the liberated iodine.

Titrate immediately with the sodium thiosulfate solution from the burette until the solution

becomes a pale yellow color.

Add 2-3 mL of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration dropwise with constant swirling until the blue color disappears

completely, leaving a colorless solution. This is the endpoint.

Record the volume of the sodium thiosulfate solution used.
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Repeat the titration at least two more times to obtain concordant results (titers agreeing

within 0.1 mL).

Calculation of Molarity
The molarity of the sodium thiosulfate solution can be calculated using the following formula,

based on the 1:6 stoichiometric ratio between iodate and thiosulfate:

Molarity of Na₂S₂O₃ = (Molarity of KIO₃ × Volume of KIO₃) / (Volume of Na₂S₂O₃) × 6

Data Presentation
The following table shows example data for the standardization of a sodium thiosulfate

solution.

Titration
Volume of 0.01
M KIO₃ (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Na₂S₂O₃ used
(mL)

1 25.00 0.10 25.20 25.10

2 25.00 25.20 50.25 25.05

3 25.00 0.05 25.10 25.05

Average 25.07

Using the average volume and the formula above:

Molarity of Na₂S₂O₃ = (0.01 M × 25.00 mL) / (25.07 mL) × 6 ≈ 0.0598 M

Visualizations
The following diagrams illustrate the experimental workflow and the chemical relationships in

the standardization process.
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Reagent Preparation Titration Process Data Analysis

Prepare Standard KIO₃ Solution Pipette 25 mL KIO₃

Prepare ~0.1 M Na₂S₂O₃ Solution

Titrate with Na₂S₂O₃ to Pale YellowAdd KI and Acid Liberate I₂ Add Starch Indicator Titrate to Colorless Endpoint Record Volume of Na₂S₂O₃ Calculate Molarity of Na₂S₂O₃
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Caption: Workflow for the standardization of sodium thiosulfate.
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Caption: Chemical relationships in iodometric standardization.

Conclusion
In summary, while barium iodate is a known chemical compound, its practical application in

redox titration procedures is severely limited by its low solubility. For the preparation of

standard solutions and for use as a primary standard in iodometric titrations, potassium iodate

is the superior and recommended choice due to its high purity, stability, and excellent solubility

in water. The provided protocol for the standardization of sodium thiosulfate using potassium

iodate is a robust and widely accepted method in analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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